10.1039/C1GC16074E | On the mechanism of selective oxidation of 5-hydroxymethylfurfural to 2,5-furandicarboxylic acid over supported Pt and Au catalysts

On the mechanism of selective oxidation of 5-hydroxymethylfurfural to 2,5-furandicarboxylic acid over supported Pt and Au catalysts

Green Chemistry Pub Date: 2011-10-31 DOI: 10.1039/C1GC16074E

Abstract

The mechanism of selective oxidation of aqueous 5-hydroxymethylfurfural (HMF) at high pH was studied over supported Pt and Au catalysts. Results from labeling experiments conducted with ¹⁸O₂ and H₂¹⁸O indicated that water was the source of oxygen atoms during the oxidation of HMF to 2-hydroxymethylfurancarboxylic acid (HFCA) and 2,5-furandicarboxylic acid (FDCA), presumably through direct participation of hydroxide in the catalytic cycle. Molecular oxygen was essential for the production of FDCA and played an indirect role during oxidation by removing electrons deposited into the supported metal particles. A reaction path for HMF oxidation to FDCA was proposed.

On the mechanism of selective oxidation of 5-hydroxymethylfurfural to 2,5-furandicarboxylic acid over supported Pt and Au catalysts

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Journal Name：Green Chemistry

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